Cas no 2143968-21-0 (Me-Tet-PEG8-NHBoc)

• Product Name: Me-Tet-PEG8-NHBoc
• CAS No: 2143968-21-0
• MF: C₃₄H₅₆N₆O₁₁
• MW: 724.84
• CID: 6808957
• PubChem ID: 138393885
• Update Time: 2025-06-09

Me-Tet-PEG8-NHBoc Chemical and Physical Properties

Names and Identifiers

• HY-156477
• Methyltetrazine-amino-PEG8-CH2CH2NHBoc
• 2143968-21-0
• CS-0903579
• Methyltetrazine-CH2NHCO-PEG8-CH2CH2NHBoc
• Me-Tet-PEG8-NHBoc
• DA-75446

• Inchi： 1S/C34H56N6O11/c1-28-37-39-32(40-38-28)30-7-5-29(6-8-30)27-36-31(41)9-11-43-13-15-45-17-19-47-21-23-49-25-26-50-24-22-48-20-18-46-16-14-44-12-10-35-33(42)51-34(2,3)4/h5-8H,9-27H2,1-4H3,(H,35,42)(H,36,41)
• InChI Key： AJYYYJXHNDGCBH-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCC(NCC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 724.40070662Da
• Monoisotopic Mass: 724.40070662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 32
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 193Ų

Additional information on Me-Tet-PEG8-NHBoc

Professional Introduction to Compound with CAS No. 2143968-21-0 and Product Name: Me-Tet-PEG8-NHBoc

The compound with the CAS number 2143968-21-0 and the product name Me-Tet-PEG8-NHBoc represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug delivery systems, biomolecular interactions, and therapeutic interventions. The name Me-Tet-PEG8-NHBoc provides valuable insights into its chemical composition and functional properties, making it a subject of extensive research and development.

At the core of this compound's functionality lies its molecular architecture, which integrates several key components. The PEG8 (polyethylene glycol with a molecular weight of 8 kDa) moiety is a critical element that contributes to the compound's solubility, stability, and biocompatibility. PEGylation, the process of attaching PEG chains to molecules, is widely employed in pharmaceuticals to enhance drug bioavailability and reduce immunogenicity. The presence of NHBoc (N-boc protected amine) suggests that the compound may serve as a precursor in peptide synthesis or as an intermediate in the development of more complex biomolecules. The Me-Tet prefix likely refers to a tetrapeptide sequence or a derivative thereof, which could be tailored for specific biological targets.

Recent advancements in the field of targeted drug delivery have highlighted the importance of polymeric carriers like PEG-modified compounds. The Me-Tet-PEG8-NHBoc molecule exemplifies this trend by combining the benefits of PEGylation with functional peptide sequences. Such conjugates are particularly useful in creating site-specific therapeutic agents that can minimize off-target effects while maximizing efficacy. For instance, studies have demonstrated that PEGylated peptides can exhibit prolonged circulation times in the bloodstream, allowing for sustained drug release and improved patient compliance.

The incorporation of the NHBoc group in the molecular structure also underscores its utility in synthetic chemistry. The Boc (tert-butoxycarbonyl) protection is a common strategy used to safeguard amino groups during multi-step synthesis processes. This protection ensures that reactive amine functionalities are preserved until they are specifically required for further derivatization or conjugation with other biomolecules. Such controlled reactivity is essential for constructing complex peptidomimetics and biologics that mimic natural ligands or enzymes.

In light of recent research, compounds like Me-Tet-PEG8-NHBoc are being explored for their potential in modulating immune responses and targeting inflammatory pathways. For example, tetrapeptides derived from natural peptides have shown promise in inhibiting inflammatory cytokines and modulating immune cell signaling. When coupled with PEGylation, these peptides can exhibit enhanced stability and prolonged half-life, making them more effective candidates for therapeutic applications. The Me-Tet moiety may specifically target receptors or enzymes involved in inflammatory processes, such as interleukin-1 receptors or tumor necrosis factor-alpha convertases.

The pharmaceutical industry has increasingly recognized the value of such hybrid molecules in addressing unmet medical needs. By leveraging the synergistic effects of peptide sequences and polymeric carriers, researchers aim to develop next-generation therapeutics that offer improved pharmacokinetic profiles and targeted action. The compound with CAS no. 2143968-21-0, under the product name Me-Tet-PEG8-NHBoc, represents a testament to this innovation-driven approach. Its design not only enhances drug delivery but also opens new avenues for therapeutic intervention across various disease domains.

Moreover, the versatility of this compound lies in its adaptability for different applications. Researchers can modify the Me-Tet sequence to target specific pathological conditions, such as cancer or neurodegenerative diseases. Simultaneously, adjustments to the PEG chain length can fine-tune pharmacokinetic properties like biodistribution and clearance rates. Such flexibility makes it an invaluable tool for preclinical studies aimed at identifying novel drug candidates.

From a synthetic perspective, the preparation of Me-Tet-PEG8-NHBoc involves sophisticated chemical methodologies that ensure high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) combined with controlled polymerization processes are commonly employed to construct these complex molecules. The use of protecting groups like NHBoc is crucial in managing reactivity during synthesis, preventing unwanted side reactions that could compromise product integrity.

The growing body of literature on PEGylated peptides further underscores their significance in modern medicine. For instance, pegfilgrastim, a PEGylated form of granulocyte-colony stimulating factor (G-CSF), has revolutionized cancer chemotherapy by reducing treatment frequency while maintaining therapeutic efficacy. Similarly, pegaptanib sodium, another PEGylated peptide derivative, has been approved for treating wet age-related macular degeneration (AMD). These successes highlight the potential of compounds like Me-Tet-PEG8-NHBoc to address diverse medical challenges.

In conclusion, the compound with CAS no. 2143968-21-0 and product name Me-Tet-PEG8-Nhboc stands as a remarkable example of how interdisciplinary approaches can lead to innovative pharmaceutical solutions. Its unique combination of peptide functionality and PEGylation offers unprecedented opportunities for targeted therapy development. As research continues to uncover new applications for this class of molecules, it is likely that compounds like Me-Tet-PEG8-Nhboc will play an increasingly pivotal role in advancing patient care across multiple therapeutic areas.